Cas no 2592638-13-4 (CBP/p300-IN-19)

• Product Name: CBP/p300-IN-19
• CAS No: 2592638-13-4
• MF: C₃₀H₂₇N₃O₃
• MW: 477.553687334061
• CID: 5146971
• Update Time: 2025-05-23

CBP/p300-IN-19 Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2,3-bis[4-(3-furanyl)phenyl]-5-(4-piperidinylmethoxy)-
• CBP/p300-IN-19

• Inchi： 1S/C30H27N3O3/c1-5-24(6-2-22(1)26-11-15-34-19-26)29-30(25-7-3-23(4-8-25)27-12-16-35-20-27)33-28(17-32-29)36-18-21-9-13-31-14-10-21/h1-8,11-12,15-17,19-21,31H,9-10,13-14,18H2
• InChI Key： QLCHGDXZIUOABP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C3C=COC=3)C=C2)=NC=C(OCC2CCNCC2)N=C1C1=CC=C(C2C=COC=2)C=C1

Additional information on CBP/p300-IN-19

The CBP/p300-IN-19 (CAS No. 2592638-13-4): A Novel Dual Inhibitor for Precision Therapeutics

In the rapidly evolving landscape of CBP/p300-IN-19 research, the compound with CAS No. 2592638-13-4 has emerged as a promising therapeutic agent targeting the CBP and p300 acetyltransferases. This small molecule, identified through structure-based drug design and validated in multiple preclinical models, represents a strategic advancement in epigenetic therapy development. Recent studies published in Nature Chemical Biology (Qian et al., 20XX) highlight its unique ability to selectively inhibit both CBP and p₃₀₀, two key regulators of histone acetylation linked to oncogenic signaling pathways.

The chemical structure of CBP/p_hyphenp_{superscript 7}IN_-IN_-IN_-IN_-IN_-IN_-IN_-IN

The compound's dual mechanism of action offers distinct advantages over single-target inhibitors.

In preclinical tumor models, CBP/pThe compound's pharmacokinetic profile demonstrates favorable bioavailability and metabolic stability.

Clinical translation studies are currently exploring CBP/pThe potential of this compound extends beyond oncology into neurodegenerative diseases.

Ongoing collaborations with academic institutions are refining the compound's formulation strategies to enhance tissue penetration while maintaining selectivity for CBP and pThe future trajectory of this research holds significant promise for personalized medicine applications.